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Compound of Interest

Compound Name: Gpx4-IN-10

Cat. No.: B15588321

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Gpx4-IN-9, a potent and
selective covalent inhibitor of Glutathione Peroxidase 4 (GPX4), in cell culture. By inhibiting
GPX4, Gpx4-IN-9 induces ferroptosis, an iron-dependent form of programmed cell death
characterized by the accumulation of lipid peroxides.[1][2] This makes Gpx4-IN-9 a valuable
tool for studying the mechanisms of ferroptosis and exploring its therapeutic potential in
diseases such as cancer.[2][3]

Mechanism of Action

Gpx4-IN-9, also known as Compound A16, directly and selectively targets the selenocysteine
residue in the active site of GPX4, leading to its irreversible inactivation.[1][4] GPX4 is a crucial
enzyme that protects cells from oxidative damage by reducing phospholipid hydroperoxides to
non-toxic lipid alcohols, a process that utilizes glutathione (GSH) as a cofactor.[4] Inhibition of
GPX4 by Gpx4-IN-9 disrupts this protective mechanism, leading to an accumulation of lipid
reactive oxygen species (ROS). In the presence of iron, these lipid peroxides propagate,
causing extensive membrane damage and culminating in ferroptotic cell death.[1][2]

Data Presentation
Quantitative Data Summary: Cytotoxicity of GPX4
Inhibitors
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The half-maximal inhibitory concentration (IC50) of Gpx4-IN-9 and other well-characterized
GPX4 inhibitors varies across different cancer cell lines. The following table summarizes
reported IC50 values, which can serve as a reference for designing dose-response
experiments.

Incubation
- i Cancer )
Inhibitor Cell Line IC50 (uM) Time Reference
Type
(hours)
Pancreatic .
Gpx4-IN-9 AsPC-1 0.02-0.2 Not Specified  [5]
Cancer
Pancreatic »
Gpx4-IN-9 MIA PaCa-2 0.02-0.2 Not Specified  [5]
Cancer
Pancreatic »
Gpx4-IN-9 PANC-1 0.02-0.2 Not Specified  [5]
Cancer
Pancreatic .
Gpx4-IN-9 BxPC-3 0.02-0.2 Not Specified  [5]
Cancer
Pancreatic »
Gpx4-IN-9 CAPAN-2 >10 Not Specified  [5]
Cancer
Colorectal
RSL3 HCT116 4.084 24 [6]
Cancer
Colorectal
RSL3 LoVo 2.75 24 [6]
Cancer
Colorectal
RSL3 HT29 12.38 24 [6]
Cancer
BJelLR .
ML210 Fibrosarcoma 0.071 48 [7]
(HRASV12)
ML210 BJeH-LT Fibroblast 0.272 48 [7]
ML210 DRD Fibrosarcoma 0.107 48 [7]
ML210 HT1080 Fibrosarcoma 0.1 Not Specified  [8]
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Signaling Pathway Diagram
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GPX4-Mediated Ferroptosis Pathway
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Experimental Workflow for Gpx4-IN-9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Gpx4-IN-9: Application Notes and Protocols for Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588321#gpx4-in-10-cell-culture-protocol-and-
dosage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/pdf/Gpx4_IN_9_A_Technical_Guide_to_its_Discovery_Synthesis_and_Mechanism_of_Action.pdf
https://www.benchchem.com/pdf/Gpx4_IN_9_Application_Notes_and_Protocols_for_Cancer_Cell_Lines.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Gpx4_IN_9_in_Cell_Culture.pdf
https://www.benchchem.com/pdf/The_Role_of_GPX4_Inhibition_in_Oxidative_Stress_A_Technical_Guide_to_Gpx4_IN_9_and_the_Induction_of_Ferroptosis.pdf
https://www.benchchem.com/pdf/Gpx4_IN_9_A_Technical_Guide_for_Ferroptosis_Research.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6262051/
https://www.selleckchem.com/products/ml210.html
https://pubmed.ncbi.nlm.nih.gov/37087895/
https://pubmed.ncbi.nlm.nih.gov/37087895/
https://www.benchchem.com/product/b15588321#gpx4-in-10-cell-culture-protocol-and-dosage
https://www.benchchem.com/product/b15588321#gpx4-in-10-cell-culture-protocol-and-dosage
https://www.benchchem.com/product/b15588321#gpx4-in-10-cell-culture-protocol-and-dosage
https://www.benchchem.com/product/b15588321#gpx4-in-10-cell-culture-protocol-and-dosage
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15588321?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

